Cas no 1197542-75-8 (2-chloro-N-{3-[(4-fluorophenyl)methoxy]phenyl}pyridine-3-carboxamide)

• Product Name: 2-chloro-N-{3-[(4-fluorophenyl)methoxy]phenyl}pyridine-3-carboxamide
• CAS No: 1197542-75-8
• MF: C₁₉H₁₄ClFN₂O₂
• MW: 356.778067111969
• CID: 5981170
• PubChem ID: 45874480
• Update Time: 2025-10-29

2-chloro-N-{3-[(4-fluorophenyl)methoxy]phenyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26594605
• 2-chloro-N-{3-[(4-fluorophenyl)methoxy]phenyl}pyridine-3-carboxamide
• AKOS034205723
• 2-chloro-N-[3-[(4-fluorophenyl)methoxy]phenyl]pyridine-3-carboxamide
• Z337595980
• 1197542-75-8

• Inchi： 1S/C19H14ClFN2O2/c20-18-17(5-2-10-22-18)19(24)23-15-3-1-4-16(11-15)25-12-13-6-8-14(21)9-7-13/h1-11H,12H2,(H,23,24)
• InChI Key： GQGQAHJGSYKXHJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1=CC=CC(=C1)OCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 356.0727835g/mol
• Monoisotopic Mass: 356.0727835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.2Ų

Additional information on 2-chloro-N-{3-[(4-fluorophenyl)methoxy]phenyl}pyridine-3-carboxamide

2-Chloro-N-{3-[(4-Fluorophenyl)Methoxy]Phenyl}Pyridine-3-Carboxamide: A Comprehensive Overview

The compound 2-chloro-N-{3-[(4-fluorophenyl)methoxy]phenyl}pyridine-3-carboxamide, identified by the CAS number 1197542-75-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile properties and roles in drug discovery. The structure of this molecule incorporates a pyridine ring, a chloro substituent, and a carboxamide group, along with a fluorophenylmethoxy substituent, making it a highly functionalized compound with intriguing chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules, allowing researchers to explore their potential in diverse fields. The pyridine ring is a key structural element in this compound, contributing to its aromatic stability and reactivity. The presence of the chloro group at the 2-position of the pyridine ring introduces electron-withdrawing effects, which can influence the compound's reactivity and selectivity in various chemical reactions. Additionally, the carboxamide group at the 3-position introduces hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability—critical factors in drug design.

The fluorophenylmethoxy substituent attached to the phenyl ring at position 3 further adds complexity to this molecule. Fluorinated aromatic compounds are known for their unique electronic properties and resistance to metabolic degradation, making them valuable in pharmaceutical applications. The methoxy group serves as an electron-donating moiety, which can modulate the electronic environment of the molecule and influence its interactions with biological targets.

Recent studies have highlighted the potential of this compound as a lead molecule in anti-tumor drug development. Researchers have demonstrated that certain pyridine derivatives exhibit potent anti-proliferative activity against various cancer cell lines. The combination of electron-withdrawing and electron-donating groups in this compound creates a unique electronic profile that may enhance its binding affinity to specific biological targets, such as protein kinases or receptors involved in cancer progression.

In addition to its therapeutic potential, this compound has also been explored for its role in organic synthesis as an intermediate for constructing more complex molecular architectures. Its functional groups provide multiple sites for further chemical modifications, enabling the creation of libraries of related compounds for high-throughput screening.

The synthesis of 2-chloro-N-{3-[(4-fluorophenyl)methoxy]phenyl}pyridine-3-carboxamide involves a series of well-established organic reactions, including nucleophilic substitutions, coupling reactions, and amide bond formations. Recent advancements in catalytic methods and green chemistry have made these synthetic routes more efficient and environmentally friendly.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry) have been instrumental in confirming the structure and purity of this compound. These techniques provide detailed insights into the molecular architecture and help validate the synthetic procedures.

In conclusion, 2-chloro-N-{3-[(4-fluorophenyl)methoxy]phenyl}pyridine-3-carboxamide represents a promising molecule with multifaceted applications in chemistry and pharmacology. Its intricate structure endows it with unique properties that make it a valuable candidate for further research and development. As scientific understanding advances, this compound is likely to play an increasingly important role in both academic studies and industrial applications.